N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium dihydrogen phosphate

• CAS No.: 151897-30-2
• Molecular Formula: C8H18NO4P
• Molecular Weight: 223.21 g/mol
• IUPAC Name: dihydrogen phosphate;dimethyl-bis(prop-2-enyl)azanium
• InChI: InChI=1S/C8H16N.H3O4P/c1-5-7-9(3,4)8-6-2;1-5(2,3)4/h5-6H,1-2,7-8H2,3-4H3;(H3,1,2,3,4)/q+1;/p-1
• InChI Key: ATMJZXXCWCYHLO-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(CC=C)CC=C.OP(=O)(O)[O-]

Description

N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium dihydrogen phosphate is a chemical compound with a unique structure that includes both aminium and phosphate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium dihydrogen phosphate typically involves the reaction of N,N-dimethyl-2-propyn-1-amine with appropriate reagents under controlled conditions . The reaction conditions often include the use of solvents and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium dihydrogen phosphate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions may produce various substituted aminium compounds .

Scientific Research Applications

N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium dihydrogen phosphate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium dihydrogen phosphate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity and influencing various biochemical processes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include N,N-dimethyl propargylamine, N,N-dimethyl-2-propyn-1-amine, and other aminium derivatives .

Uniqueness

N,N-Dimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium dihydrogen phosphate is unique due to its specific structural features and the presence of both aminium and phosphate groups. This combination of functional groups imparts distinct chemical and physical properties, making it valuable for various applications .